Cas no 865543-37-9 (Lanosta-7,9(11),24-trien-26-oic acid, 3-oxo-, (24Z)-)

• Product Name: Lanosta-7,9(11),24-trien-26-oic acid, 3-oxo-, (24Z)-
• CAS No: 865543-37-9
• MF: C₃₀H₄₄O₃
• MW: 452.668569564819
• CID: 837502
• PubChem ID: 46888171
• Update Time: 2025-07-25

Lanosta-7,9(11),24-trien-26-oic acid, 3-oxo-, (24Z)- Chemical and Physical Properties

Names and Identifiers

• Lanosta-7,9(11),24-trien-26-oic acid, 3-oxo-, (24Z)-
• Ganoderic acid SZ
• (24Z)-3-Oxolanosta-7,9(11),24-trien-26-oic acid
• (Z)-Ganoderic acid S
• [ "(Z)-Ganoderic acid S", " Tyromycic acid" ]
• (24Z)-3-Oxolanosta-7,9(11),24-trien-26-oic acid (ACI)
• AKOS040761765
• CHEMBL1097154
• 865543-37-9
• (Z,6R)-2-methyl-6-[(5R,10S,13R,14R,17R)-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,12,15,16,17-octahydrocyclopenta[a]phenanthren-17-yl]hept-2-enoic acid
• ganoderic acid S
• BDBM50104746
• Ganoderate SZ
• (Z,6R)-2-methyl-6-((5R,10S,13R,14R,17R)-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,12,15,16,17-octahydrocyclopenta(a)phenanthren-17-yl)hept-2-enoic acid

• Inchi： 1S/C30H44O3/c1-19(9-8-10-20(2)26(32)33)21-13-17-30(7)23-11-12-24-27(3,4)25(31)15-16-28(24,5)22(23)14-18-29(21,30)6/h10-11,14,19,21,24H,8-9,12-13,15-18H2,1-7H3,(H,32,33)/b20-10-/t19-,21-,24+,28-,29-,30+/m1/s1
• InChI Key： AQUHIKXTCOSRFY-GOEVOFJGSA-N
• SMILES： C[C@@]12CC[C@H]([C@H](C)CC/C=C(/C)\C(=O)O)[C@@]1(C)CC=C1[C@]3(CCC(=O)C(C)(C)[C@@H]3CC=C21)C

Computed Properties

• Exact Mass: 452.32900
• Monoisotopic Mass: 452.32904526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 950
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 584.7±50.0 °C at 760 mmHg
• Flash Point: 321.5±26.6 °C
• PSA: 54.37000
• LogP: 7.52800
• Vapor Pressure: 0.0±3.5 mmHg at 25°C

Lanosta-7,9(11),24-trien-26-oic acid, 3-oxo-, (24Z)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Lanosta-7,9(11),24-trien-26-oic acid, 3-oxo-, (24Z)-

Comprehensive Overview of Lanosta-7,9(11),24-trien-26-oic acid, 3-oxo-, (24Z)- (CAS No. 865543-37-9)

The compound Lanosta-7,9(11),24-trien-26-oic acid, 3-oxo-, (24Z)- (CAS No. 865543-37-9) is a naturally occurring triterpenoid with a unique structural framework. Its molecular formula and intricate steroidal backbone make it a subject of significant interest in pharmaceutical and biochemical research. This compound belongs to the lanostane family, which is widely studied for its potential bioactive properties. Researchers have explored its role in modulating metabolic pathways, particularly in the context of inflammation and oxidative stress, aligning with current trends in natural product drug discovery.

In recent years, the demand for plant-derived bioactive compounds has surged, driven by the growing preference for sustainable and holistic health solutions. Lanosta-7,9(11),24-trien-26-oic acid, 3-oxo-, (24Z)- has garnered attention due to its structural similarity to other triterpenoids like ganoderic acids and lanosterol, which are known for their therapeutic potential. Studies suggest that this compound may interact with key cellular targets, such as NF-κB and Nrf2, making it a candidate for further investigation in anti-inflammatory and antioxidant applications.

The Z-configuration at the 24-position of Lanosta-7,9(11),24-trien-26-oic acid, 3-oxo-, (24Z)- is a critical feature that influences its biological activity. This stereochemical detail distinguishes it from other lanostane derivatives and may contribute to its selectivity in binding to specific receptors or enzymes. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring its purity and stability in research settings. These methods are frequently searched by scientists looking to validate the identity of complex natural products.

One of the most pressing questions in the field is how Lanosta-7,9(11),24-trien-26-oic acid, 3-oxo-, (24Z)- compares to synthetic analogs in terms of efficacy and safety. While synthetic compounds often dominate drug development pipelines, natural triterpenoids like this one offer a low-toxicity profile and bioavailability advantages. This aligns with the increasing consumer interest in nutraceuticals and functional foods, where natural ingredients are preferred for long-term health benefits.

Another area of exploration is the compound's potential role in skin health and cosmeceuticals. Triterpenoids are known to influence collagen synthesis and protect against UV-induced damage, making them popular in anti-aging formulations. Lanosta-7,9(11),24-trien-26-oic acid, 3-oxo-, (24Z)- could emerge as a valuable ingredient in this space, especially as consumers seek evidence-backed alternatives to conventional skincare actives like retinoids and peptides.

From a commercial perspective, the sourcing and scalability of Lanosta-7,9(11),24-trien-26-oic acid, 3-oxo-, (24Z)- remain challenges. Sustainable extraction methods from botanical sources or biotechnological production via microbial fermentation are actively being explored. These approaches resonate with the global push toward green chemistry and circular economy principles, which are highly relevant to today's environmentally conscious stakeholders.

In summary, Lanosta-7,9(11),24-trien-26-oic acid, 3-oxo-, (24Z)- (CAS No. 865543-37-9) represents a promising yet underexplored triterpenoid with multifaceted applications. Its study bridges gaps between traditional medicine and modern pharmacology, offering insights into structure-activity relationships and drug design. As research progresses, this compound may find its niche in therapeutics, cosmetics, and beyond, answering the call for innovative, nature-inspired solutions.